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Compound of Interest

Compound Name: ZK 187638

Cat. No.: B1684396

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation and use of ZK 187638, a
noncompetitive antagonist of the a-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid
(AMPA) receptor, for in vitro cell culture experiments.

Introduction

ZK 187638, with the chemical name 2,3-Dimethyl-6-phenyl-12H-[1][2]dioxolo[4,5-h]imidazo[1,2-
c][2][3]benzodiazepine, is a potent and specific inhibitor of AMPA receptors. These receptors
are ionotropic glutamate receptors that mediate the majority of fast excitatory synaptic
transmission in the central nervous system. By binding to a site distinct from the glutamate
binding site, ZK 187638 noncompetitively inhibits the ion channel, preventing the influx of
cations and subsequent neuronal depolarization. This mechanism of action makes ZK 187638
a valuable tool for studying the roles of AMPA receptors in physiological and pathological
processes, including neurodegenerative diseases.

Data Presentation
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Property Value

2,3-Dimethyl-6-phenyl-12H-[1][2]dioxolo[4,5-
hlimidazo[1,2-c][2][3]benzodiazepine

Chemical Name

Molecular Formula C20H17N302
Molecular Weight 331.38 g/mol
Appearance Solid

Solubility Soluble in DMSO

Short-term (days to weeks): 0 - 4°C, dry and
Storage
dark. Long-term (months to years): -20°C.

In Vitro Activity of ZK 187638

Cell Type Assay ICs0
Cultured Hippocampal Inhibition of kainate-induced

3.4 uM[1]
Neurons currents

Signaling Pathway

The following diagram illustrates the mechanism of action of ZK 187638 as a noncompetitive
AMPA receptor antagonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for ZK 187638 in Cell
Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684396#preparing-zk-187638-solutions-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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